21-(Acetyloxy)-17-hydroxypregn-4-ene-3,20-dione 21-(Acetyloxy)-17-hydroxypregn-4-ene-3,20-dione
Brand Name: Vulcanchem
CAS No.: 640-87-9
VCID: VC20802838
InChI: InChI=1S/C23H32O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,27H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
SMILES: CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol

21-(Acetyloxy)-17-hydroxypregn-4-ene-3,20-dione

CAS No.: 640-87-9

Cat. No.: VC20802838

Molecular Formula: C23H32O5

Molecular Weight: 388.5 g/mol

* For research use only. Not for human or veterinary use.

21-(Acetyloxy)-17-hydroxypregn-4-ene-3,20-dione - 640-87-9

Specification

CAS No. 640-87-9
Molecular Formula C23H32O5
Molecular Weight 388.5 g/mol
IUPAC Name [2-[(8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Standard InChI InChI=1S/C23H32O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h12,17-19,27H,4-11,13H2,1-3H3/t17-,18+,19+,21+,22+,23+/m1/s1
Standard InChI Key HPAKILCZTKWIFK-JZTHCNPZSA-N
Isomeric SMILES CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O
SMILES CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Canonical SMILES CC(=O)OCC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O

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